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Compound of Interest

Compound Name: Methyl 3-amino-2-methylbenzoate

Cat. No.: B101988

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling
procedures for Methyl 3-amino-2-methylbenzoate (CAS No: 18583-89-6). As this substance
is intended for research and development purposes, its toxicological properties are not yet fully
characterized, necessitating stringent adherence to safety measures. This guide is intended for
use by trained professionals in a laboratory setting.

Chemical Identification and Physical Properties

Methyl 3-amino-2-methylbenzoate, also known as 3-Amino-o-toluic acid methyl ester, is a
versatile intermediate used in the synthesis of pharmaceuticals and other complex organic
molecules.
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Property Value Source(s)

CAS Number 18583-89-6

Molecular Formula CoH11NO:2

Molecular Weight 165.19 g/mol

Appearance Colorl.ess' to light ye.IIov.vlorange
clear liquid; Brown liquid

Boiling Point 300 °C

Density 1.146 g/mL at 25 °C

Refractive Index n20/D 1.573

Flash Point 104 °C (219.2 °F) - closed cup

Purity >96%

Hazard Identification and Toxicology

The acute and chronic toxicity of Methyl 3-amino-2-methylbenzoate are not fully known. It
must be handled only by suitably trained professionals aware of the potential risks. The
available data indicates the following hazards.
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Hazard Classification

Details Source(s)
(GHS)
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning / Danger

H302: Harmful if
swallowed.H312: Harmful in
contact with skin.H315:
Causes skin

Hazard Statements irrittation.H318/H319: Causes
serious eye
damagel/irritation.H331/H332:
Toxic/Harmful if inhaled.H335:
May cause respiratory

irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.P264: Wash skin
thoroughly after

Precautionary Statements handling.P270: Do not eat,
drink or smoke when using this
product.P271: Use only
outdoors or in a well-ventilated

area.P280: Wear protective

« To cite this document: BenchChem. [Technical Guide: Safety and Handling of Methyl 3-
amino-2-methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101988#safety-and-handling-of-methyl-3-amino-2-
methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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